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Compound of Interest

Compound Name: 2-Bromo-5-isopropylphenol

Cat. No.: B3245118

For researchers, scientists, and drug development professionals, the proper management and
disposal of chemical waste is not just a matter of regulatory compliance, but a cornerstone of
laboratory safety and environmental stewardship. This guide provides a detailed, step-by-step
protocol for the safe disposal of 2-Bromo-5-isopropylphenol (CAS No. 16606-28-3), a
halogenated phenolic compound. By understanding the chemical's properties and adhering to
these procedures, you can minimize risks and ensure the responsible handling of this
substance.

Hazard Assessment and Characterization

A thorough understanding of the hazards associated with 2-Bromo-5-isopropylphenol is the
foundation of its safe management. While a specific, publicly available Safety Data Sheet
(SDS) for this compound is not readily found, data from structurally similar compounds, such as
2-Bromo-6-isopropylphenol and 5-Bromo-2-methylphenol, provide critical insights into its
potential dangers.

Anticipated Hazards:

Based on analogous compounds, 2-Bromo-5-isopropylphenol should be treated as a
substance that is:

e Harmful if swallowed, in contact with skin, or if inhaled.[1]

o Causes skin irritation.[1][2]
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o Causes serious eye damage or irritation.[1][2]
e May cause respiratory irritation.

The presence of the bromine atom places this compound in the category of halogenated
organic compounds, which have specific disposal regulations due to their potential to form
persistent and toxic byproducts if not managed correctly.[3][4][5]

Chemical and Physical Properties:

Property Value Source
CAS Number 16606-28-3 [6][71[8]
Molecular Formula CoH11BroO [819]
Molecular Weight 215.09 g/mol 9]
Boiling Point 89 °C (at 4 Torr) [8][10]
Density ~1.395 g/cm?3 (Predicted) [8][10]

Immediate Safety and Handling Precautions

Prior to handling or preparing 2-Bromo-5-isopropylphenol for disposal, it is imperative to
establish a safe working environment and utilize appropriate Personal Protective Equipment
(PPE).

Engineering Controls:

» All handling of 2-Bromo-5-isopropylphenol, including weighing and transferring to a waste
container, should be conducted in a well-ventilated chemical fume hood.

Personal Protective Equipment (PPE):
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PPE Category

Specification

Rationale

Eye/Face Protection

Safety glasses with side
shields or chemical splash
goggles. A face shield may be

necessary for larger quantities.

To protect against splashes
and vapors that can cause
serious eye irritation or

damage.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile or neoprene), a
flame-retardant lab coat, and

closed-toe shoes.

To prevent skin contact, which
can cause irritation and
absorption of the harmful

substance.

Respiratory Protection

A NIOSH-approved respirator
with an organic vapor cartridge
may be required if there is a
risk of inhalation and
engineering controls are

insufficient.

To prevent respiratory irritation

from dust or vapors.

Step-by-Step Disposal Protocol

The disposal of 2-Bromo-5-isopropylphenol must be carried out in accordance with the U.S.
Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA)
regulations for hazardous waste.[5][11] As a halogenated organic compound, it is subject to
specific land disposal restrictions.[3][12]

Step 1: Waste Segregation and Collection

e Do not mix 2-Bromo-5-isopropylphenol waste with non-halogenated organic waste,
aqueous waste, or general laboratory trash. Improper segregation can lead to dangerous
chemical reactions and complicates the disposal process.

e Collect all waste containing 2-Bromo-5-isopropylphenol, including residues, contaminated
disposable labware (e.g., pipette tips, weighing boats), and contaminated PPE, in a
designated hazardous waste container.

Step 2: Containerization

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b3245118?utm_src=pdf-body
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.quora.com/What-is-the-reaction-between-phenol-and-a-halogen-for-the-formation-of-benzene
https://www.epa.gov/sites/default/files/2015-09/documents/ldr05.pdf
https://www.epa.gov/sites/default/files/documents/ldisressumm-rpt.pdf
https://www.benchchem.com/product/b3245118?utm_src=pdf-body
https://www.benchchem.com/product/b3245118?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3245118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Use a chemically compatible and leak-proof container for waste collection. A high-density
polyethylene (HDPE) or glass container with a secure screw-top cap is recommended.

e The container must be in good condition, free from cracks or damage.
Step 3: Labeling
o Clearly label the waste container with the words "HAZARDOUS WASTE".

e The label must also include:

[e]

The full chemical name: "2-Bromo-5-isopropylphenol"”

o

The approximate concentration and quantity of the waste.

The date accumulation started.

[¢]

[¢]

The appropriate hazard pictograms (e.g., harmful/irritant).

Step 4: Storage

o Store the sealed and labeled waste container in a designated satellite accumulation area
within the laboratory.

e This area should be well-ventilated, away from sources of ignition, and clearly marked.
e Ensure secondary containment is in place to capture any potential leaks.
Step 5: Arranging for Disposal

» Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the pickup and disposal of the waste.

» Do not attempt to treat or dispose of this chemical on your own. High-temperature
incineration in a permitted hazardous waste incinerator is the standard disposal method for
halogenated organic compounds.[2][13][14][15] This process is designed to destroy the
organic molecule and manage the resulting acidic gases (such as hydrogen bromide).
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Spill Management

In the event of a spill, immediate and appropriate action is crucial to mitigate exposure and
environmental contamination.

o Evacuate the immediate area and alert your colleagues and supervisor.

e If the spill is small and you are trained and equipped to handle it:

[¢]

Don the appropriate PPE.

o

Contain the spill using an inert absorbent material, such as vermiculite, sand, or a
commercial chemical spill kit.

o

Carefully collect the absorbed material into a designated hazardous waste container.

o

Clean the spill area with a suitable solvent (e.g., soap and water), and collect the cleaning
materials as hazardous waste.

o For large spills, or if you are unsure how to proceed, contact your institution's EHS or
emergency response team immediately.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 2-Bromo-5-isopropylphenol.
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Start: Handling 2-Bromo-5-isopropylphenol Waste

Wear Appropriate PPE:
- Safety Goggles
- Chemical-Resistant Gloves

- Lab Coat

Y
( Work in a Chemical Fume Hood ]

Y

Segregate Waste:
Is it pure 2-Bromo-5-isopropylphenol or
contaminated material?

\/
Place in a Labeled, Compatible
Hazardous Waste Container
A
Y
Label Container:
- 'HAZARDOUS WASTE'
- Chemical Name
- Date and Hazards
Y
Store in Designated Satellite
Accumulation Area
Accidental Spill?
Yes, small
Large Spill: Small Spill:
No Evacuate and Contact Contain, Absorb, and Collect
Emergency Response as Hazardous Waste
Y Y

Contact EHS or Licensed
Waste Contractor for Pickup

Professional Disposal:
High-Temperature Incineration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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